molecular formula C16H19N3O B8738329 N-cycloheptylquinoxaline-2-carboxamide

N-cycloheptylquinoxaline-2-carboxamide

Cat. No.: B8738329
M. Wt: 269.34 g/mol
InChI Key: CPRZOAOYTAIYQI-UHFFFAOYSA-N
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Description

N-cycloheptylquinoxaline-2-carboxamide is a useful research compound. Its molecular formula is C16H19N3O and its molecular weight is 269.34 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H19N3O

Molecular Weight

269.34 g/mol

IUPAC Name

N-cycloheptylquinoxaline-2-carboxamide

InChI

InChI=1S/C16H19N3O/c20-16(18-12-7-3-1-2-4-8-12)15-11-17-13-9-5-6-10-14(13)19-15/h5-6,9-12H,1-4,7-8H2,(H,18,20)

InChI Key

CPRZOAOYTAIYQI-UHFFFAOYSA-N

Canonical SMILES

C1CCCC(CC1)NC(=O)C2=NC3=CC=CC=C3N=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Prepared from 2-quinoxaloyl chloride (193 mg, 1.0 mmol), cycloheptylamine (115 μL, 102 mg, 0.90 mmol), pyridine (5 mL), and water (100 mL) yielding 30 mg (12%) of (229):
Quantity
193 mg
Type
reactant
Reaction Step One
Quantity
115 μL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Yield
12%

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